Cas no 83950-08-7 (2-Naphthalenesulfonicacid,8-[2-(4-amino-2-chloro-5-methoxyphenyl)diazenyl]-6-ethoxy-5-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-,ammonium sodium salt (1:?:?))

• Product name: 2-Naphthalenesulfonicacid,8-[2-(4-amino-2-chloro-5-methoxyphenyl)diazenyl]-6-ethoxy-5-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-,ammonium sodium salt (1:?:?)
• CAS No: 83950-08-7
• MF: C₂₉H₂₂N₅O₉S₂Cl-₂^.Na+^.H₄N+
• MW: 725.124340000001
• CID: 727609
• PubChem ID: 135570897

2-Naphthalenesulfonicacid,8-[2-(4-amino-2-chloro-5-methoxyphenyl)diazenyl]-6-ethoxy-5-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-,ammonium sodium salt (1:?:?) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,8-[2-(4-amino-2-chloro-5-methoxyphenyl)diazenyl]-6-ethoxy-5-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-,ammonium sodium salt (1:?:?)
• ammonium sodium 8-[(4-amino-2-chloro-5-methoxyphenyl)azo]-6-ethoxy-5-[(2-hydroxy-6-sulphonatonaphthyl)azo]naphthalene-2-sulphonate
• NS00061804
• Ammonium sodium 8-((4-amino-2-chloro-5-methoxyphenyl)azo)-6-ethoxy-5-((2-hydroxy-6-sulphonatonaphthyl)azo)naphthalene-2-sulphonate
• 83950-08-7
• EINECS 281-463-8

• Inchi： InChI=1S/C29H24ClN5O9S2.H3N.Na/c1-3-44-27-13-23(32-33-24-14-26(43-2)22(31)12-21(24)30)20-11-17(46(40,41)42)6-8-19(20)29(27)35-34-28-18-7-5-16(45(37,38)39)10-15(18)4-9-25(28)36;;/h4-14,36H,3,31H2,1-2H3,(H,37,38,39)(H,40,41,42);1H3;/q;;+1/p-1
• InChI Key： FDXXBSHSWAARJE-UHFFFAOYSA-M
• SMILES： CCOC1=C(C2=C(C=C(C=C2)S(=O)(=O)[O-])C(=C1)N=NC3=C(C=C(C(=C3)OC)N)Cl)N=NC4=C(C=CC5=C4C=CC(=C5)S(=O)(=O)[O-])O.[NH4+].[Na+]

Computed Properties

• Exact Mass: 724.07889
• Monoisotopic Mass: 724.07889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 1390
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 243